1-(5,6-dihydrobenzo[b][1,4]benzothiazepin-6-yl)-N-methylmethanamine

• Molecular Formula: C15H16N2S
• Molecular Weight: 256.4 g/mol
• IUPAC Name: 1-(5,6-dihydrobenzo[b][1,4]benzothiazepin-6-yl)-N-methylmethanamine
• InChI: InChI=1S/C15H16N2S/c1-16-10-13-11-6-2-4-8-14(11)18-15-9-5-3-7-12(15)17-13/h2-9,13,16-17H,10H2,1H3
• InChI Key: ZGWGGARFWJJITJ-UHFFFAOYSA-N
• SMILES: CNCC1C2=CC=CC=C2SC3=CC=CC=C3N1

Description

1-(5,6-dihydrobenzo[b][1,4]benzothiazepin-6-yl)-N-methylmethanamine, also known as Diltiazem, is a calcium channel blocker that is widely used in the treatment of hypertension, angina pectoris, and arrhythmias. It is a white crystalline powder that is soluble in water and ethanol. Diltiazem works by inhibiting the influx of calcium ions into the smooth muscle cells of the heart and blood vessels, thereby relaxing the muscles and increasing blood flow. In

Mechanism of Action

1-(5,6-dihydrobenzo[b][1,4]benzothiazepin-6-yl)-N-methylmethanamine works by blocking the influx of calcium ions into the smooth muscle cells of the heart and blood vessels. This leads to a decrease in the contractility of the heart and the relaxation of the blood vessels, resulting in increased blood flow. 1-(5,6-dihydrobenzo[b][1,4]benzothiazepin-6-yl)-N-methylmethanamine also slows down the conduction of electrical impulses in the heart, which helps to prevent arrhythmias.
Biochemical and Physiological Effects
1-(5,6-dihydrobenzo[b][1,4]benzothiazepin-6-yl)-N-methylmethanamine has several biochemical and physiological effects. It reduces the contractility of the heart, which leads to a decrease in oxygen demand and an improvement in cardiac function. 1-(5,6-dihydrobenzo[b][1,4]benzothiazepin-6-yl)-N-methylmethanamine also dilates the blood vessels, which increases blood flow and reduces blood pressure. In addition, 1-(5,6-dihydrobenzo[b][1,4]benzothiazepin-6-yl)-N-methylmethanamine has been shown to have anti-inflammatory and antioxidant properties, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

1-(5,6-dihydrobenzo[b][1,4]benzothiazepin-6-yl)-N-methylmethanamine has several advantages for lab experiments. It is a well-established drug with a known mechanism of action, making it a useful tool for studying cardiovascular diseases. 1-(5,6-dihydrobenzo[b][1,4]benzothiazepin-6-yl)-N-methylmethanamine is also relatively safe and has few side effects, making it suitable for use in animal models. However, there are also limitations to using 1-(5,6-dihydrobenzo[b][1,4]benzothiazepin-6-yl)-N-methylmethanamine in lab experiments. Its effects may vary depending on the animal model and the dose used, which may affect the interpretation of the results. In addition, 1-(5,6-dihydrobenzo[b][1,4]benzothiazepin-6-yl)-N-methylmethanamine may interact with other drugs, which may complicate the experimental design.

Future Directions

There are several future directions for research on 1-(5,6-dihydrobenzo[b][1,4]benzothiazepin-6-yl)-N-methylmethanamine. One area of interest is the potential use of 1-(5,6-dihydrobenzo[b][1,4]benzothiazepin-6-yl)-N-methylmethanamine in the treatment of other diseases, such as Alzheimer's disease and cancer. Another direction is the development of new formulations of 1-(5,6-dihydrobenzo[b][1,4]benzothiazepin-6-yl)-N-methylmethanamine that can improve its bioavailability and reduce its side effects. Additionally, further studies are needed to elucidate the molecular mechanisms underlying the anti-inflammatory and antioxidant properties of 1-(5,6-dihydrobenzo[b][1,4]benzothiazepin-6-yl)-N-methylmethanamine, which may lead to the development of new drugs with similar properties.
Conclusion
In conclusion, 1-(5,6-dihydrobenzo[b][1,4]benzothiazepin-6-yl)-N-methylmethanamine is a calcium channel blocker that is widely used in the treatment of cardiovascular diseases. Its mechanism of action involves the inhibition of calcium influx into the smooth muscle cells of the heart and blood vessels, leading to a decrease in contractility and an increase in blood flow. 1-(5,6-dihydrobenzo[b][1,4]benzothiazepin-6-yl)-N-methylmethanamine has several biochemical and physiological effects, including the reduction of blood pressure and the improvement of cardiac function. While there are limitations to using 1-(5,6-dihydrobenzo[b][1,4]benzothiazepin-6-yl)-N-methylmethanamine in lab experiments, it remains a useful tool for studying cardiovascular diseases. Future research on 1-(5,6-dihydrobenzo[b][1,4]benzothiazepin-6-yl)-N-methylmethanamine may lead to the development of new drugs for the treatment of other diseases and the elucidation of its anti-inflammatory and antioxidant properties.

Synthesis Methods

1-(5,6-dihydrobenzo[b][1,4]benzothiazepin-6-yl)-N-methylmethanamine can be synthesized in various ways, but the most common method is through the reaction of 3,4-dihydro-6-methyl-4-phenyl-2H-1,5-benzodiazepine with thionyl chloride to form 5,6-dihydrobenzo[b][1,4]benzothiazepine-4,4-dioxide. Subsequently, the benzothiazepine-4,4-dioxide is reduced with lithium aluminum hydride to form the desired product, 1-(5,6-dihydrobenzo[b][1,4]benzothiazepin-6-yl)-N-methylmethanamine.

Scientific Research Applications

1-(5,6-dihydrobenzo[b][1,4]benzothiazepin-6-yl)-N-methylmethanamine has been extensively studied for its therapeutic effects on cardiovascular diseases. It has been shown to be effective in reducing blood pressure, improving cardiac function, and preventing arrhythmias. In addition, 1-(5,6-dihydrobenzo[b][1,4]benzothiazepin-6-yl)-N-methylmethanamine has also been investigated for its potential use in the treatment of other diseases, such as migraine headaches, Alzheimer's disease, and cancer.